3-Chloro-4-fluorophenyl 4-nitrophenyl ether

• Molecular Formula: C12H7ClFNO3
• Molecular Weight: 267.64 g/mol
• IUPAC Name: 2-chloro-1-fluoro-4-(4-nitrophenoxy)benzene
• InChI: InChI=1S/C12H7ClFNO3/c13-11-7-10(5-6-12(11)14)18-9-3-1-8(2-4-9)15(16)17/h1-7H
• InChI Key: FXTFAHPAJSDASE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=CC(=C(C=C2)F)Cl

Description

3-Chloro-4-fluorophenyl 4-nitrophenyl ether is a useful research compound. Its molecular formula is C12H7ClFNO3 and its molecular weight is 267.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-fluorophenol (1.46 g, 10 mmol) and 1-fluoro-4-nitrobenzene (1.41 g, 10 mmol) in acetonitrile (40 mL) was added potassium carbonate (2.76 g, 20 mmol). The reaction mixture was heated at reflux for 4 hours. After filtration, the solvent was removed to give a residue. The residue was washed with n-hexane (2 times 15 mL) and dried to afford the title compound (2.48 g) which was directly used in the next step.